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Compound of Interest

Compound Name: 1-Methyl-3-piperidinemethanol

Cat. No.: B042729

An In-depth Technical Guide to 1-Methyl-3-
piperidinemethanol

Introduction

1-Methyl-3-piperidinemethanol, also known by its IUPAC name (1-methylpiperidin-3-
yl)methanol, is a versatile heterocyclic compound. It serves as a crucial intermediate and
building block in various fields of chemical synthesis.[1] Its unique structure, featuring a
piperidine ring with a methyl group on the nitrogen atom and a hydroxymethyl substituent,
makes it a valuable precursor in the development of complex molecules.[1] This compound is
particularly significant in the pharmaceutical and agrochemical industries, where it is utilized in
the synthesis of active pharmaceutical ingredients (APIs), such as analgesics and anti-
inflammatory drugs, and in the formulation of pesticides and herbicides.[1] Its role extends to
neuroscience research, where it is used in studies concerning neurotransmitter systems.[1]

Chemical Structure and Identification

The molecular structure of 1-Methyl-3-piperidinemethanol consists of a saturated six-
membered heterocycle (piperidine) substituted at the nitrogen atom with a methyl group and at
position 3 with a hydroxymethyl group.

¢ |[UPAC Name: (1-methylpiperidin-3-yl)methanol[2][3]

« CAS Number: 7583-53-1[1][2][3][4][5]
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« SMILES: CN1CCCC(C1)CO[2]

e InChl: INChI=1S/C7H15NO/c1-8-4-2-3-7(5-8)6-9/n7,9H,2-6H2, 1H3[2][3]

e Synonyms: 3-Hydroxymethyl-1-methylpiperidine, (1-Methyl-3-piperidyl)methanol[1][2][3]
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Caption: 2D Structure of 1-Methyl-3-piperidinemethanol

Physicochemical Properties

The properties of 1-Methyl-3-piperidinemethanol are summarized in the table below. These
characteristics are essential for its handling, storage, and application in chemical reactions.
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Property Value Reference

Molecular Formula C7H1sNO [11121[3]

Molecular Weight 129.20 g/mol [1][2][6]
Colorless to yellow to orange

Appearance o [1][5]
clear liquid

- _ 114 °C at 20 mmHg140-145

Boiling Point , [L][4][5]116]
°C (at atmospheric pressure)

Density 0.98 - 1.01 g/mL at 20 °C [1][5]16]

Refractive Index

1.4772 - 1.4800 (at 20 °C)

[1]141(5]

Flash Point 94 °C [4][5]
Solubility Soluble in water [4]
pKa (Predicted) 14.93 +0.10 [5]

Storage Conditions

Store at 2-8 °C or at room
temperature, sealed in dry

conditions

[1]141[5]

Role in Chemical Synthesis

1-Methyl-3-piperidinemethanol is a valuable building block in organic synthesis due to its

bifunctional nature, containing both a nucleophilic tertiary amine and a primary alcohol. This

allows for a wide range of chemical transformations, making it an ideal starting point for

creating more complex molecular architectures for pharmaceuticals and other specialty

chemicals.[1]
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Caption: Role as an Intermediate in Synthesis

Experimental Protocols

While specific synthetic protocols for 1-Methyl-3-piperidinemethanol are proprietary or
sparsely published, a common method for synthesizing related N-methyl-piperidinemethanol
isomers involves the reduction of the corresponding ester. The following protocol for the
synthesis of the isomeric 1-Methyl-4-piperidinemethanol illustrates a representative and widely
used methodology.[7]

Representative Synthesis: Reduction of Ethyl N-methyl-4-piperidinecarboxylate[7]

This procedure details the reduction of a piperidine carboxylate ester to the corresponding
alcohol using lithium aluminum hydride (LiAlH4), a powerful reducing agent.

Materials:

o Ethyl N-methyl-4-piperidinecarboxylate

Lithium aluminum hydride (LiAIH4)

Anhydrous diethyl ether (Et20)

Water

Dichloromethane, Methanol, Triethylamine (for TLC analysis)

Procedure:
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e Reaction Setup: A solution of ethyl N-methyl-4-piperidinecarboxylate (59.0 mmol) in
anhydrous diethyl ether (40 mL) is prepared. In a separate reaction vessel, a suspension of
lithium aluminum hydride (64.9 mmol) in anhydrous diethyl ether (200 mL) is cooled to 0 °C
under an inert atmosphere.[7]

o Addition: The ester solution is added dropwise to the cooled LiAlH4 suspension.[7]

e Reaction: The reaction mixture is allowed to warm to room temperature and is stirred for 4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

[7]

e Quenching: After the reaction is complete, the mixture is carefully quenched by the slow,
dropwise addition of water (10 mL) at O °C to decompose excess LiAlHa4.[7]

o Workup: The mixture is stirred for an additional 30 minutes, leading to the formation of a
white precipitate of aluminum salts. This solid is removed by filtration and washed thoroughly
with diethyl ether (250 mL).[7]

 Purification: The combined filtrate and washes are concentrated under reduced pressure to
remove the solvent. The resulting oily residue is then purified by vacuum distillation (108 °C
at 14 mbar) to yield the final product, (1-methylpiperidin-4-yl)methanol, as a colorless oil.[7]

Characterization:
e TLC Analysis: Rf = 0.53 (Eluent: dichloromethane/methanol = 5:1 with 5% triethylamine).[7]

 NMR and Mass Spectrometry: The structure and purity of the final product are confirmed
using *H NMR, 3C NMR, and mass spectrometry.[7]
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Caption: General Workflow for Piperidinemethanol Synthesis
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Safety and Handling

1-Methyl-3-piperidinemethanol is classified as an irritant. GHS hazard statements indicate
that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).[2][5] Therefore, appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work
should be conducted in a well-ventilated fume hood.

Conclusion

1-Methyl-3-piperidinemethanol is a foundational chemical for research and development,
particularly in the pharmaceutical sector. Its well-defined physicochemical properties and
versatile reactivity make it an indispensable tool for medicinal chemists and process
developers. A thorough understanding of its structure, properties, and safe handling protocols
Is essential for its effective and responsible use in creating novel and beneficial chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042729#1-methyl-3-piperidinemethanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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